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Compound of Interest

Compound Name: Fmoc-Tyr(POMe)-OH

Cat. No.: B15157252 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Fmoc-Tyr(POMe)-OH, a specialized amino acid derivative used in peptide

synthesis.

Core Safety and Hazard Analysis
While a specific Safety Data Sheet (SDS) for Fmoc-Tyr(POMe)-OH is not readily available in

public databases, a hazard assessment can be informed by analyzing its constituent parts: the

Fmoc protecting group, the tyrosine amino acid core, and the pivaloyloxymethyl (POM) ether

protecting group.

In the absence of a specific SDS, it is recommended to treat Fmoc-Tyr(POMe)-OH as a

standard, non-highly hazardous chemical waste. However, institutional environmental health

and safety (EHS) guidelines should always be consulted for final determination.

Potential decomposition of the POM group could yield substances with known hazards. A

summary of these potential byproducts and their classifications is provided below.
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Chemical
Substance

CAS Number Molecular Formula Key Hazards

Pivalic Acid 75-98-9 C₅H₁₀O₂

Harmful if swallowed

or in contact with skin,

Causes skin and

serious eye irritation.

[1]

Formaldehyde 50-00-0 CH₂O

Toxic if swallowed, in

contact with skin, or if

inhaled; Causes

severe skin burns and

eye damage; May

cause cancer and

genetic defects.[2][3]

[4][5][6]

tert-Butyl Acetate 540-88-5 C₆H₁₂O₂

Highly flammable

liquid and vapor; May

cause respiratory

irritation, drowsiness,

or dizziness.[7][8][9]

It is important to note that the generation of these specific hazardous byproducts during

standard disposal procedures is not expected under normal conditions. This information is

provided for a comprehensive understanding of potential hazards in extreme situations, such

as thermal decomposition.

Experimental Protocols for Waste Characterization
In a research setting, if the hazardous nature of a novel compound like Fmoc-Tyr(POMe)-OH
is unknown and cannot be reasonably inferred, a waste characterization may be necessary. A

typical experimental workflow for this process is outlined below.

Workflow for determining the hazardous characteristics of a novel chemical compound.
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Based on the available information for similar Fmoc-amino acid derivatives, Fmoc-Tyr(POMe)-
OH can likely be disposed of as non-hazardous solid chemical waste. The following step-by-

step procedure should be followed:

Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Collection:

Place solid Fmoc-Tyr(POMe)-OH waste into a designated, chemically compatible, and

clearly labeled waste container.

The container should be made of a material that does not react with the chemical, such as

high-density polyethylene (HDPE).

Ensure the container has a secure, tight-fitting lid to prevent spills and exposure.

Labeling:

Label the waste container clearly with "Fmoc-Tyr(POMe)-OH" and the approximate

quantity.

Include the date of accumulation.

Do not mix with other chemical waste unless explicitly permitted by your institution's EHS

guidelines.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be in a well-ventilated area, away from heat sources and incompatible

materials.

Disposal Request:
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Once the container is full or ready for disposal, follow your institution's procedures for

chemical waste pickup. This typically involves submitting a request to the EHS

department.

The logical flow for the disposal of solid chemical waste is depicted in the diagram below.

A streamlined workflow for the disposal of solid laboratory chemical waste.

Disclaimer: The information provided here is based on general laboratory safety principles and

data for analogous chemical structures. It is not a substitute for a compound-specific Safety

Data Sheet or the guidance of your institution's Environmental Health and Safety department.

Always prioritize local regulations and professional EHS consultation for all chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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